2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95%

• IUPAC Name: N-[3-(3-fluoro-4-hydroxyphenyl)phenyl]methanesulfonamide
• InChI: InChI=1S/C13H12FNO3S/c1-19(17,18)15-11-4-2-3-9(7-11)10-5-6-13(16)12(14)8-10/h2-8,15-16H,1H3
• InChI Key: USTDRCDUYOVPML-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=CC(=C(C=C2)O)F
• Molecular Formula: C13H12FNO3S
• DSSTOX Substance ID: DTXSID30684554
• Molecular Weight: 281.30 g/mol
• CAS RN: 1261894-39-6

Description

2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% (2F4MSP) is a synthetic compound composed of a fluoroaromatic ring and a sulfonyl amine group. It has a wide range of applications in various scientific fields, including organic synthesis, drug development, and biochemistry. This compound is highly soluble in water, ethanol, and other polar solvents, and is stable under standard laboratory conditions.

Scientific Research Applications

2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has a wide range of applications in the scientific research field. It is commonly used as a reagent in organic synthesis, as it is a versatile intermediate for the synthesis of other compounds. It is also used in drug development, as it can be used as a starting material for the synthesis of drugs such as anti-inflammatory agents, anti-cancer agents, and antibiotics. In addition, it is used in biochemistry, as it can be used to study the structure and function of proteins and other biomolecules.

Mechanism of Action

2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% is a synthetic compound that is not naturally found in the body. It is believed to act as a proton donor, as it can transfer protons from one molecule to another. This proton transfer is believed to be responsible for the compound's biochemical and physiological effects.
Biochemical and Physiological Effects
2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of enzymes, such as cytochrome P450 enzymes and acetylcholinesterase. In addition, it has been shown to have anti-inflammatory and anti-cancer effects. It has also been shown to have antioxidant and anti-allergic properties.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% has several advantages for use in lab experiments. It is highly soluble in water and other polar solvents, and is relatively stable under standard laboratory conditions. In addition, it is relatively inexpensive to purchase and can be easily synthesized from commercially available starting materials. However, there are some limitations to using 2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% in lab experiments. It is not very soluble in non-polar solvents, and it can be toxic if not handled properly.

Future Directions

The future of 2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% is promising, as it has a wide range of potential applications. It could be used to develop new drugs, as it can be used as a starting material for the synthesis of drugs. In addition, it could be used to study the structure and function of proteins and other biomolecules. Finally, it could be used to develop new materials, such as polymers and nanomaterials.

Synthesis Methods

2-Fluoro-4-(3-methylsulfonylaminophenyl)phenol, 95% is synthesized from 4-methylsulfonylaminophenol and 2-fluorobenzonitrile. The reaction of these two compounds is carried out in the presence of a catalyst and a base, such as sodium hydroxide. The reaction proceeds through an SN2 substitution mechanism, where the nucleophile (4-methylsulfonylaminophenol) attacks the electrophile (2-fluorobenzonitrile). The reaction is typically carried out at room temperature and the product is isolated by filtration.